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In the landscape of digital forensics, the thorough and accurate extraction of data from mobile

devices is paramount. MSAB's XRY is a prominent tool utilized by law enforcement and

forensic investigators for this purpose. This guide provides an objective performance

benchmark of MSAB XRY against other industry-standard digital forensic tools. The analysis is

based on quantitative data from independent testing and academic studies, offering

researchers, scientists, and drug development professionals a comprehensive overview of its

capabilities and limitations.

Core Performance Metrics: A Tabular Comparison
The performance of digital forensic tools can be assessed across several key metrics. The

following tables summarize the capabilities of MSAB XRY in comparison to other leading tools

in the field, primarily based on data from the National Institute of Standards and Technology

(NIST) Computer Forensics Tool Testing (CFTT) program and other comparative studies.

Table 1: Data Acquisition Success Rate by Data Category (Based on NIST CFTT Reports)
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Data
Category

MSAB XRY
v10.9.0

MSAB XRY
v10.5.0

MSAB XRY
v9.1.1

MSAB XRY
v9.0.2

General
Competitor
Performanc
e

Contacts As Expected As Expected Partial¹ As Expected

Generally

high,

occasional

issues with

specific

fields.

Call Logs As Expected As Expected Partial¹ As Expected

High, with

some tools

failing to

recover all

call types.

SMS/MMS As Expected As Expected As Expected As Expected

Very high, a

core

competency

for most

tools.

Calendar As Expected As Expected Partial¹ Partial²

Variable,

depends on

OS and

calendar app

version.

Notes/Memos As Expected As Expected Partial¹ Partial²

Inconsistent

across

different tools

and devices.

Images As Expected As Expected As Expected As Expected

High,

including

recovery of

deleted

images.
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Videos As Expected As Expected As Expected As Expected

High, similar

to image

recovery.

Social Media Partial³ Partial³ Partial³ N/A

Highly

variable,

dependent on

app version

and

encryption.

¹ Partial recovery indicates that not all data entries were successfully retrieved for all tested

devices. For instance, in the NIST test for XRY v9.1.1, contact entries and call logs were not

reported for the LG G4, and calendar and memo data were not reported for several devices[1].

² In the NIST test for XRY v9.0.2, calendar-related data was not reported for several Android

devices, and memo data was not presented in the user interface[2]. ³ The acquisition and

reporting of social media data are contingent on factors such as the device's state (e.g.,

rooted), the extraction method, and the application's version[1].

Table 2: Qualitative Feature Comparison
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Feature MSAB XRY Cellebrite UFED Magnet AXIOM

Primary Function
Mobile Device Data

Extraction & Analysis

Mobile Device Data

Extraction & Analysis

Integrated Computer

and Mobile Forensics

Physical Extraction Yes Yes
Relies on other tools

for acquisition[3][4]

Logical Extraction Yes Yes Yes

File System Extraction Yes Yes Yes

Cloud Data Extraction Yes Yes Yes

Bypass Capabilities Advanced Advanced N/A

Data Carving Efficient Efficient Strong

User Interface User-friendly User-friendly
Comprehensive, can

be complex

Reporting Comprehensive Comprehensive
Detailed and

customizable

Experimental Protocols
The benchmark data presented is primarily derived from the rigorous testing methodologies

employed by the NIST CFTT program. These protocols are designed to ensure objectivity and

reproducibility.

NIST CFTT Methodology for Mobile Device Forensics:

The core of the NIST testing protocol involves the following steps:

Device Selection: A range of popular mobile devices with varying operating systems (Android

and iOS) and security features are selected for testing. The specific models and OS versions

are documented in each report[1][2][5][6][7][8].

Data Population: The internal memory of each device is populated with a standardized

dataset. This dataset includes a variety of data types such as contacts, call logs, messages,

calendar entries, notes, and multimedia files.
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Forensic Tool Execution: The forensic tool under evaluation, in this case, MSAB XRY, is

used to perform a data extraction from the prepared devices. The specific version of the tool

is recorded, and the extraction is conducted in a controlled laboratory environment.

Data Verification: The data extracted by the tool is then meticulously compared against the

original populated dataset. The results are categorized as "As Expected," "Partial," or "Not

As Expected." Any anomalies or failures to extract specific data points are documented in

detail[1][2][5][6][7][8].

Reporting: A comprehensive report is generated, outlining the test environment, the devices

used, the data population details, and a detailed breakdown of the tool's performance for

each data category and device.

Visualization of Digital Forensics Workflow and
Comparison Logic
To better illustrate the processes and logical relationships involved in digital forensic

examinations and tool comparisons, the following diagrams are provided.
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Caption: A simplified workflow of a typical digital forensics investigation using a tool like MSAB
XRY.
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Caption: Key criteria for the comparative evaluation of digital forensic tools like MSAB XRY.

Conclusion
MSAB XRY demonstrates a high level of performance in the extraction of common data types

from a wide range of mobile devices, as validated by independent testing from NIST. Its

strengths lie in its comprehensive data acquisition capabilities and user-friendly interface.

However, like all forensic tools, its performance can be impacted by the device's operating

system, the version of installed applications, and the presence of encryption. For forensic

practitioners, a multi-tool approach is often recommended to ensure the most comprehensive

data recovery. The quantitative data and methodologies provided in this guide offer a solid

foundation for making informed decisions when selecting and utilizing digital forensic tools.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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